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Compound of Interest

Compound Name: N2,9-Diacetylguanine

Cat. No.: B015622

Essential Safety and Handling Guide for N2,9-
Diacetylguanine

This document provides crucial safety, handling, and disposal information for N2,9-
Diacetylguanine, tailored for researchers, scientists, and professionals in drug development.
The following procedural guidance is designed to ensure safe laboratory practices and mitigate
risks associated with the handling of this chemical.

Chemical and Physical Properties

N2,9-Diacetylguanine is a purine compound utilized in various organic synthesis and
biological research applications.[1] It is essential to be aware of its physical and chemical
properties for safe handling and storage.
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Property Value Source
Molecular Formula CoH9Ns03 [2]
Molecular Weight 235.20 g/mol [2][3]
Appearance Off-white to white solid/powder  [4][5]
Melting Point 285 °C / 545 °F [1][5][6]
Solubility Does not mix with water / 3]

Partly miscible

Storage Temperature

-20°C Freezer

[7]L6]

Hazard Identification and Safety Ratings

N2,9-Diacetylguanine is classified as a hazardous substance.[3][5] It is crucial to understand

its potential hazards to implement appropriate safety measures.

GHS Hazard Statements:

o H315: Causes skin irritation.[2][7]

e H319: Causes serious eye irritation.[2][7]

e H335: May cause respiratory irritation.[2][7]

Hazard Rating Value Description
Flammability 1 Low

Toxicity 0 Min/Nil

Body Contact 2 Moderate
Reactivity 1 Low

Chronic Hazard 2 Moderate

Source: Santa Cruz Biotechnology MSDS.[3] Ratings are on a 0-4 scale (Min/Nil to Extreme).
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Operational and Disposal Plans

Adherence to the following protocols is mandatory for the safe handling and disposal of N2,9-
Diacetylguanine.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling N2,9-Diacetylguanine to prevent
exposure.

PPE Category Specification Rationale

o Protects against dust particles
) Safety glasses with side- )
Eye/Face Protection ) and splashes, preventing
shields or goggles. ] o
serious eye irritation.[4][5]

Chemical-resistant gloves ) )
) ] o Prevents skin contact which
Skin Protection (e.g., nitrile rubber) and a lab

can cause irritation.[3][5]
coat.[8][9]

Use in a well-ventilated area. A
NIOSH/MSHA or EN 149

Respiratory Protection approved respirator is required

Protects against inhalation of
dust, which may cause

respiratory tract irritation.[4][5]

[8]

if dust is generated or if

irritation occurs.[8]

Safe Handling and Storage Protocol

Handling:

o Ventilation: Always handle N2,9-Diacetylguanine in a well-ventilated area, preferably within
a chemical fume hood.[9]

e Avoid Dust Formation: Take care to avoid the formation of dust and aerosols during handling.

[4]18][°]

e Prevent Contact: Avoid all personal contact, including inhalation and contact with eyes, skin,
and clothing.[4][3][8] Do not ingest.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b015622?utm_src=pdf-body
https://www.benchchem.com/product/b015622?utm_src=pdf-body
https://www.benchchem.com/product/b015622?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22709~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2015:22:22~~N(2
https://www.fishersci.com/store/msds?partNumber=AAB2270906&productDescription=N%282%29+9-DIACETYLGUANINE+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC459210250&productDescription=2%2C9-DIACETYLGUANINE%2C+96%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/9-2-acetoxyethoxy-methyl-n2-acetylguanine.pdf
https://datasheets.scbt.com/sc-218899.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2270906&productDescription=N%282%29+9-DIACETYLGUANINE+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC459210250&productDescription=2%2C9-DIACETYLGUANINE%2C+96%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22709~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2015:22:22~~N(2
https://www.fishersci.com/store/msds?partNumber=AAB2270906&productDescription=N%282%29+9-DIACETYLGUANINE+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC459210250&productDescription=2%2C9-DIACETYLGUANINE%2C+96%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b015622?utm_src=pdf-body
https://www.chemicalbook.com/msds/9-2-acetoxyethoxy-methyl-n2-acetylguanine.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22709~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2015:22:22~~N(2
https://www.fishersci.com/store/msds?partNumber=AC459210250&productDescription=2%2C9-DIACETYLGUANINE%2C+96%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/9-2-acetoxyethoxy-methyl-n2-acetylguanine.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22709~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2015:22:22~~N(2
https://datasheets.scbt.com/sc-218899.pdf
https://www.fishersci.com/store/msds?partNumber=AC459210250&productDescription=2%2C9-DIACETYLGUANINE%2C+96%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Hygiene: Wash hands thoroughly after handling the substance.[5][8] Ensure eyewash
stations and safety showers are readily accessible and in close proximity to the workstation.

[518]
Storage:
» Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[5]
o Temperature: For long-term stability, store in a freezer at -20°C.[7][6]

e Incompatibilities: Avoid contact with strong oxidizing agents, as this may result in ignition.[3]

[8]

First Aid Procedures

Immediate first aid is critical in the event of exposure.

Exposure Route First Aid Protocol

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.
Eye Contact ]

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[4][5]

Immediately remove all contaminated clothing.

) Wash off with plenty of soap and running water
Skin Contact . s .

for at least 15 minutes. If skin irritation persists,

consult a physician.[4][8]

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration.
Inhalation Lay the patient down, keep them warm and

rested. Seek medical attention if symptoms

occur or persist.[4][3]

Clean mouth with water and drink plenty of
Ingestion water afterwards. Do not induce vomiting. Seek

medical attention if symptoms occur.[4]
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Spill Response Protocol

In the event of a spill, follow these procedures to minimize hazard and contamination.
Minor Spills:

Isolate: Restrict access to the spill area.

PPE: Ensure appropriate PPE is worn.

Clean-up: Clean up spills immediately. Carefully sweep or scoop up the solid material,
avoiding dust generation. Place into a suitable, labeled container for disposal.

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.
Major Spills:
Evacuate: Evacuate non-essential personnel from the area.

Alert: Alert emergency responders and inform them of the location and nature of the hazard.

[3]
Ventilate: Ensure the area is well-ventilated, if safe to do so.
Containment: Prevent the spill from entering drains or waterways.[8]

Clean-up: Only trained personnel with appropriate PPE, including respiratory protection,
should perform the clean-up.[3] Collect the material and place it in a sealed, labeled
container for disposal.

Disposal Plan

All waste must be handled in accordance with local, state, and federal regulations.[3]

» Waste Collection: Collect waste N2,9-Diacetylguanine and contaminated materials (e.qg.,
gloves, wipes) in a clearly labeled, sealed container.

o Disposal Route: Dispose of the contents and container at an approved waste disposal plant.
[5][7] Do not allow the chemical to enter drains.[8][9]
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o Consult Authority: If unsure, consult your institution's environmental health and safety office

or a licensed professional waste disposal service.[3]

Workflow Visualization

The following diagram illustrates the procedural workflow for responding to a chemical spill of

N2,9-Diacetylguanine.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://datasheets.scbt.com/sc-218899.pdf
https://www.benchchem.com/product/b015622?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Initial Assessment

Spill Occurs

;

Assess Spill Size
(Minor vs. Major)

\.
/@nor \Major
Minor Spill Respo;;e/ \}\Qajor Spill Response

Don Appropriate PPE Evacuate Area
Clean up with absorbent pads Alert Emergency Responders
Avoid raising dust & Safety Officer

l '

Secure and Ventilate Area

Place waste in sealed container

(if safe)
Decontaminate area Cleanup by Trained Personnel Only
7

_ /
\ Final Stepi/

Dispose of Waste via
Approved Channels

l

Complete Incident Report

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of N2,9-Diacetylguanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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